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Compound of Interest

Compound Name: Iron(iii)choline citrate

Cat. No.: B13816953

Executive Summary & Scientific Rationale

Iron(ll) choline citrate (Ferrocholinate, CAS 1336-80-7) is a chelated iron complex widely used
in cell culture media and nutritional research to enhance iron bioavailability while minimizing
the oxidative stress associated with free ferric ions (

)

While often classified as "low toxicity" compared to heavy metal salts like cadmium or lead,
improper disposal poses significant operational risks. The chelate structure effectively masks
the iron ion in neutral solution, but environmental changes (pH shifts in waste streams) can
trigger dissociation. This releases free iron, which can catalyze Fenton reactions in mixed
chemical waste, leading to exothermic events or pipe corrosion.

Core Directive: Treat all Iron(lll) choline citrate waste as Non-RCRA Regulated Chemical
Waste (unless mixed with hazardous solvents). Do not utilize sanitary sewer disposal without
explicit written authorization from your facility's Environmental Health & Safety (EHS)
department.

Chemical Properties & Hazard Assessment

Understanding the physicochemical behavior of this chelate is a prerequisite for safe disposal.

Physical & Chemical Data Table
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Property Specification Operational Implication

Unique identifier for waste

CAS Number 1336-80-7 _
labeling.
Yellow-brown to reddish High visibility; easy to detect
Appearance _
powder spills.
Risk: Easily mobilized into
Solubility Highly soluble in water water tables if landfilled
improperly.
N Risk: Dissociates in strong
Stability Stable at neutral pH _
acids/bases.
. Incompatible with Strong Do not mix with Nitric Acid or
Reactivity o ) ]
Oxidizers Peroxides in waste drums.
) ) Generally non-hazardous, but
RCRA Status Not P-Listed or U-Listed

state regulations vary.

Mechanism of Action & Stability (Scientific Context)

To understand why we segregate this waste, one must understand its dissociation. In culture,
the citrate/choline complex shields the iron. In a waste drum containing acids, protons compete
with the citrate ligand, ejecting

Waste Stream Environment

Acidic Waste Stream
(High [H+])
oendlE oanet . . Downstream Risks:
] Exposure to pH < 4 Iga?citr,;)e.oﬂ)a on M} Free Fe3+ lons Catalytic Activit 1. Fenton Reaction (Oxidation)
2. Pipe Precipitation (Clogs)
Citrate Complex
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Figure 1: Chelate instability in acidic waste streams. Segregation prevents the release of
reactive iron ions.

Disposal Procedures
Decision Matrix: Waste Classification

Follow this logic flow to determine the correct disposal path for your specific material state.

Identify Waste Form

Is it Solid? Is it Liquid?
(Powder/Crystals) (Stock Solution/Media)

Containerize in Mixed with Haz Solvents?
HDPE or Glass (e.g., Azides, Organics)

Label: ‘Non-Regulated Hazardous Waste Stream
Chemical Waste' (Red Tag/Code D0O0O1/F-List)

Trace (<1%) AND

. o .
High Conc (>1%) / No Permit Permit Exists

Solid Waste Stream Aqueous Chemical Waste

(Landfill/Incineration) (Blue/White Tag)

|
|
Sanitary Sewer i
(ONLY with EHS Permit) |

I
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Figure 2: Operational decision tree for Ferrocholinate disposal.

Protocol A: Solid Waste (Powder/Expired Reagent)

Scope: Pure Iron(lll) choline citrate powder or spill cleanup materials.

Containment: Transfer material into a chemically compatible container (HDPE plastic or
amber glass). Do not use metal containers, as residual moisture can cause corrosion.

Labeling: Apply a "Non-RCRA Regulated Chemical Waste" label.

o Constituents: Iron(lll) Choline Citrate.[1][2]

o Hazards: Irritant (Check "Other").

Segregation: Store away from oxidizers (nitrates, perchlorates) until pickup.

Disposal: Hand off to your facility's waste management vendor for incineration or Class |
landfill.

Protocol B: Liquid Waste (Stock Solutions & Media)

Scope: Expired stock solutions (>10mM) or supernatant.

No Drain Disposal: Do not pour down the sink. While iron is a nutrient, high concentrations
can disrupt the bacterial balance in municipal wastewater treatment plants and violate local
discharge limits (often <10 ppm for metals).

Consolidation: Pour into a dedicated "Aqueous Chemical Waste" carboy.

o Compatibility Check: Ensure the carboy does not contain strong acids
(Sulfuric/Hydrochloric) to prevent exothermic dissociation.

pH Adjustment (Optional): If the solution is highly acidic, neutralize to pH 6—8 using Sodium
Bicarbonate before consolidation to ensure chelate stability.

Protocol C: Empty Containers & Rinsate

Scope: "Empty" reagent bottles.
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Triple Rinse: Rinse the bottle three times with water.

Rinsate Management:

o First Rinse: Collect and treat as Liquid Waste (Protocol B).

o Second/Third Rinse: Can usually be drain-disposed if local regulations allow for trace
metal discharge.

Defacing: Cross out the original label and mark "Empty/Triple Rinsed."

Recycling: Place in glass/plastic recycling or trash depending on facility rules.

Emergency Response (Spill Management)

In the event of a powder spill:

PPE: Don Safety Goggles, Lab Coat, and Nitrile Gloves (0.11 mm thickness minimum).

Containment: Cover the spill with a damp paper towel to prevent dust generation.

Cleanup: Sweep up the damp material (do not dry sweep dust).

Surface Decon: Wipe the area with water followed by a mild detergent. Iron stains can be
stubborn; a dilute sodium citrate solution can help solubilize residual iron stains.

References & Regulatory Grounding[3][4][5]
e PubChem. (2025).[1] Iron(lll) choline citrate | C33H63Fe2N3024.[1] National Library of
Medicine. [Link]

» Ball State University. (n.d.).[3] Disposal of Laboratory Wastes: Requirements for Chemical
Disposal to Sinks and Drains. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Iron(lll) Choline Citrate: Operational Disposal &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13816953#iron-iii-choline-citrate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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